3,5-Dichloro-2,4,6-trifluoropyridine
3,5-Dichloro-2,4,6-trifluoropyridine
3,5-dichloro-2,4,6-trifluoropyridine appears as a colorless liquid. Insoluble in water and denser than water. Hence sinks in water. Contact may irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
1737-93-5
VCID:
VC0155018
InChI:
InChI=1S/C5Cl2F3N/c6-1-3(8)2(7)5(10)11-4(1)9
SMILES:
C1(=C(C(=NC(=C1Cl)F)F)Cl)F
Molecular Formula:
C5Cl2F3N
Molecular Weight:
201.96 g/mol
3,5-Dichloro-2,4,6-trifluoropyridine
CAS No.: 1737-93-5
Main Products
VCID: VC0155018
Molecular Formula: C5Cl2F3N
Molecular Weight: 201.96 g/mol
| CAS No. | 1737-93-5 |
|---|---|
| Product Name | 3,5-Dichloro-2,4,6-trifluoropyridine |
| Molecular Formula | C5Cl2F3N |
| Molecular Weight | 201.96 g/mol |
| IUPAC Name | 3,5-dichloro-2,4,6-trifluoropyridine |
| Standard InChI | InChI=1S/C5Cl2F3N/c6-1-3(8)2(7)5(10)11-4(1)9 |
| Standard InChIKey | PKSORSNCSXBXOT-UHFFFAOYSA-N |
| SMILES | C1(=C(C(=NC(=C1Cl)F)F)Cl)F |
| Canonical SMILES | C1(=C(C(=NC(=C1Cl)F)F)Cl)F |
| Physical Description | 3,5-dichloro-2,4,6-trifluoropyridine appears as a colorless liquid. Insoluble in water and denser than water. Hence sinks in water. Contact may irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Liquid |
| Description | 3,5-dichloro-2,4,6-trifluoropyridine appears as a colorless liquid. Insoluble in water and denser than water. Hence sinks in water. Contact may irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. |
| Synonyms | 3,5-dichloro-2,4-6-trifluoropyridine DCTFPY |
| PubChem Compound | 61273 |
| Last Modified | Nov 11 2021 |
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